1-{[4-Fluoro-2-(trifluoromethyl)phenyl]methyl}-4-nitro-1H-pyrazole

• IUPAC Name: 1-[[4-fluoro-2-(trifluoromethyl)phenyl]methyl]-4-nitropyrazole
• InChI: InChI=1S/C11H7F4N3O2/c12-8-2-1-7(10(3-8)11(13,14)15)5-17-6-9(4-16-17)18(19)20/h1-4,6H,5H2
• InChI Key: ZQPRVNABNYKEDF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)C(F)(F)F)CN2C=C(C=N2)[N+](=O)[O-]
• Molecular Formula: C11H7F4N3O2
• Molecular Weight: 289.19 g/mol

Description

The compound “1-{[4-Fluoro-2-(trifluoromethyl)phenyl]methyl}-4-nitro-1H-pyrazole” is a complex organic molecule. It contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. The pyrazole ring is substituted with a nitro group (-NO2), a trifluoromethyl group (-CF3), and a fluorine atom.

Synthesis Analysis

While specific synthesis methods for this compound are not available, pyrazoles are generally synthesized through the reaction of α,β-unsaturated carbonyl compounds with hydrazines. Trifluoromethyl groups can be introduced using various methods, including the use of trifluoromethylating reagents.

Chemical Reactions Analysis

Pyrazoles can undergo various chemical reactions, including N-arylation, and reactions with electrophiles at the nitrogen atoms. The presence of the nitro group, fluorine atom, and trifluoromethyl group can also influence the reactivity of the compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as polarity, molecular weight, and the presence of functional groups (like -NO2, -CF3) would influence properties like solubility, melting point, and boiling point.

Mechanism of Action

The mechanism of action of this compound is not known as it likely depends on its intended use and target. Pyrazole derivatives are known to have various biological activities, including antibacterial, anti-inflammatory, and anticancer properties.